molecular formula C10H15NO5 B8372372 Diethyl 3-oxo-1,2-pyrrolidinedicarboxylate

Diethyl 3-oxo-1,2-pyrrolidinedicarboxylate

Cat. No.: B8372372
M. Wt: 229.23 g/mol
InChI Key: IACAXSZOHKECCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 3-oxo-1,2-pyrrolidinedicarboxylate is a useful research compound. Its molecular formula is C10H15NO5 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15NO5

Molecular Weight

229.23 g/mol

IUPAC Name

diethyl 3-oxopyrrolidine-1,2-dicarboxylate

InChI

InChI=1S/C10H15NO5/c1-3-15-9(13)8-7(12)5-6-11(8)10(14)16-4-2/h8H,3-6H2,1-2H3

InChI Key

IACAXSZOHKECCP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1C(=O)CCN1C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 53.9 g of ethyl N-(ethoxycarbonylmethyl)-N-(ethoxycarbonyl)-β-alaninate in 200 ml of toluene is added dropwise to a stirred solution of potassium hexamethyldisilazide (429 ml, 0,653 M) in 125 ml of toluene under nitrogen and cooled to 0° . After 45 minutes at 0°, 21.6 ml of acetic acid is added followed by a solution of 100 g of sodium phosphate (monobasic) in 1 liter of water. The layers are separated, the organic layer is washed with pH 7 buffer, dried over sodium sulfate, filtered, concentrated and purified by flash chromatography using ethyl acetate/hexane (3:7) to yield ethyl 1-ethoxycarbonyl-3-oxo-pyrrolidine-2-carboxylate.
Quantity
53.9 g
Type
reactant
Reaction Step One
Quantity
429 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
21.6 mL
Type
reactant
Reaction Step Two
Quantity
100 g
Type
reactant
Reaction Step Three
Name
Quantity
1 L
Type
solvent
Reaction Step Four

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